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Introduction
Cobra1 (Cofactor of BRCA1), also known as NELF-B, is a critical component of the Negative

Elongation Factor (NELF) complex, which plays a pivotal role in the regulation of gene

transcription. The NELF complex induces promoter-proximal pausing of RNA Polymerase II

(RNAPII), a key rate-limiting step in the expression of many genes, particularly those involved

in development and stress response. Cobra1 is implicated in various cellular processes and its

dysregulation has been linked to cancer.[1][2] Understanding the molecular mechanisms by

which Cobra1 modulates transcription is therefore of significant interest in both basic research

and therapeutic development.

These application notes provide a detailed protocol for studying the activity of purified Cobra1
in the context of the fully reconstituted NELF complex using an in vitro transcription assay. This

allows for a controlled, cell-free environment to dissect the specific effects of Cobra1 on

transcriptional elongation.

Signaling Pathway and Regulatory Interactions of
Cobra1
Cobra1 functions as a subunit of the NELF complex, which collaborates with DSIF (DRB-

sensitivity-inducing factor) to arrest RNAPII elongation.[3][4] The activity of Cobra1 and the
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NELF complex is modulated by interactions with other key regulatory proteins. Notably, Cobra1
interacts with the tumor suppressor BRCA1 and the AP-1 transcription factor (composed of c-

Jun and c-Fos), linking transcriptional pausing to DNA repair and cellular signaling pathways.[1]

[2][5]
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Experimental Workflow for Cobra1 In Vitro Transcription Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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